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Compound of Interest

Compound Name: De-N-methylpamamycin-593A

Cat. No.: B1254027

For Researchers, Scientists, and Drug Development Professionals

Introduction

De-N-methylpamamycin-593A is a naturally occurring macrodiolide belonging to the
pamamycin family of antibiotics. These compounds, produced by actinomycetes of the genus
Streptomyces, have garnered significant interest due to their diverse biological activities,
including antibacterial properties and the ability to induce aerial mycelium formation in their
producing organisms. This technical guide provides a comprehensive overview of the structure
elucidation and characterization of De-N-methylpamamycin-593A, with a focus on the
experimental methodologies and data interpretation that have been pivotal in defining its
chemical architecture and biological function.

Physicochemical Properties and Structural Data

De-N-methylpamamycin-593A is characterized by the following physicochemical properties:
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Property

Value

Molecular Formula

C34Hs59NO7

Monoisotopic Molecular Weight

593.429153244 Da

Average Molecular Weight

593.846 Da

IUPAC Name

2,6,11-trimethyl-5-(1-{5-[2-
(methylamino)pentyl]oxolan-2-yl}ethyl)-14-
propyl-4,13,19,20-
tetraoxatricyclo[14.2.1.17,1%)icosane-3,12-dione

Classification

Macrolide, very strong basic compound

Structure Elucidation: A Methodological Approach

The definitive structure of De-N-methylpamamycin-593A was elucidated through a

combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).

Experimental Protocols

1. Isolation and Purification of De-N-methylpamamycin-593A

De-N-methylpamamycin-593A is isolated from the culture broth of Streptomyces alboniger. A

generalized protocol for its extraction and purification is as follows:

o Fermentation:Streptomyces alboniger is cultured in a suitable liquid medium to promote the

production of secondary metabolites, including pamamycins.

o Extraction: The culture broth is separated from the mycelia by centrifugation. The

supernatant is then extracted with an organic solvent, such as ethyl acetate, to partition the

pamamycin derivatives into the organic phase.

» Concentration: The organic extract is concentrated under reduced pressure to yield a crude

extract.
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o Chromatographic Separation: The crude extract is subjected to a series of chromatographic
techniques to isolate De-N-methylpamamycin-593A. This typically involves:

o Silica Gel Chromatography: The crude extract is first fractionated on a silica gel column
using a gradient of solvents (e.g., chloroform-methanol) to separate compounds based on
polarity.

o High-Performance Liquid Chromatography (HPLC): Fractions containing the target
compound are further purified by reversed-phase HPLC (e.g., using a C18 column) with a
suitable mobile phase (e.g., acetonitrile-water gradient) to yield pure De-N-
methylpamamycin-593A.

2. Spectroscopic Analysis

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to
determine the precise molecular weight and elemental composition of the isolated
compound. Fast Atom Bombardment (FAB-MS) is a commonly used ionization technique for
this class of molecules.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (e.g., COSY,
HMQC, HMBC) NMR experiments are conducted to elucidate the detailed chemical
structure. The sample is typically dissolved in a deuterated solvent (e.g., CDCIs) for analysis.

Logical Workflow for Structure Elucidation
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Elucidated Structure of De-N-methylpamamycin-593A

Click to download full resolution via product page

Caption: Workflow for the isolation and structure elucidation of De-N-methylpamamycin-593A.
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Biosynthesis of Pamamycins

The biosynthesis of pamamycins, including De-N-methylpamamycin-593A, originates from
polyketide pathways.[1] The biosynthesis involves a unique polyketide synthase (PKS) gene
cluster.[1] Genetic and biochemical studies have revealed that the pathway proceeds through
the formation of large and small hydroxy acids. The dimethylamino group is introduced into the

large hydroxy acid, followed by the formation of the macrodiolide ring.

Polyketide Synthase (PKS) Gene Cluster

'

Synthesis of Large and Small Hydroxy Acids

'

Introduction of Dimethylamino Group into Large Hydroxy Acid

'

Macrodiolide Ring Formation

Pamamycin Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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